Cas no 57030-77-0 (Citronellic acid)
Citronellic acid structure
Product Name:Citronellic acid
CAS No:57030-77-0
MF:C10H18O2
MW:170.248723506927
CID:946361
Update Time:2024-02-29
Citronellic acid Chemical and Physical Properties
Names and Identifiers
-
- CITRONELLIC ACID
- 3,7-dimethyloct-6-enoic acid
- 3,7-Dimethyl-6-octenoic acid
- Rhodinolic acid
- Rhodinic Acid
- 6-OCTENOIC ACID, 3,7-DIMETHYL-
- Citronellate
- FEMA No. 3142
- GJWSUKYXUMVMGX-UHFFFAOYSA-N
- CITRONELLICACID
- Callitrol
- (R)-3,7-Dimethyloct-6-enoic acid
- (R)-3,7-dimethyl-6-octenoic acid
- Citronellic acid, 98%
- DSSTox_RID_82116
- DSSTox_CID_27106
- DSSTox_GSID_47106
- Citronellic acid
-
- Inchi: 1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)
- InChI Key: GJWSUKYXUMVMGX-UHFFFAOYSA-N
- SMILES: OC(CC(C)CC/C=C(\C)/C)=O
- BRN: 1722960
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 167
- Topological Polar Surface Area: 37.3
Citronellic acid Security Information
- Hazardous Material transportation number:2810
- HazardClass:6.1(b)
- PackingGroup:III
Citronellic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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